Cas no 1002227-56-6 ((4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone)

• Product Name: (4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone
• CAS No: 1002227-56-6
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5449479
• PubChem ID: 7921593
• Update Time: 2025-08-05

(4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzoyl)-4-(2-phenylethenesulfonyl)piperazine
• EN300-26589667
• (4-methoxyphenyl)-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone
• 1002227-56-6
• Z29528590
• (4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone

• Inchi： 1S/C20H22N2O4S/c1-26-19-9-7-18(8-10-19)20(23)21-12-14-22(15-13-21)27(24,25)16-11-17-5-3-2-4-6-17/h2-11,16H,12-15H2,1H3/b16-11+
• InChI Key： AMEHMDAORQJVBJ-LFIBNONCSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(N1CCN(S(/C=C/C2=CC=CC=C2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 386.13002836g/mol
• Monoisotopic Mass: 386.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.7±60.0 °C(Predicted)
• pka: -1.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone

The Compound CAS No. 1002227-56-6: (4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone

The compound with CAS No. 1002227-56-6, known as (4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a piperazine ring, a sulfonyl group, and a methoxyphenyl moiety. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the piperazine ring, a common structural motif in many drugs, suggests that this compound may exhibit pharmacological activity. For instance, research has shown that piperazine derivatives can act as inhibitors of certain enzymes, making them promising candidates for drug development. The sulfonyl group, on the other hand, is known to enhance the stability and bioavailability of molecules, further enhancing its potential as a drug candidate.

One of the most intriguing aspects of (4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone is its ability to undergo various chemical transformations. Recent advancements in synthetic chemistry have enabled researchers to modify this compound's structure to tailor its properties for specific applications. For example, the substitution of the methoxy group with other electron-donating or withdrawing groups can significantly alter its reactivity and selectivity in various reactions.

In addition to its pharmaceutical applications, this compound has also been explored for its role in materials science. The combination of aromatic rings and heterocyclic structures in its molecular framework makes it an attractive candidate for use in the synthesis of advanced materials, such as polymers and nanomaterials. Recent research has demonstrated that derivatives of this compound can be used as building blocks for constructing self-assembled monolayers, which have potential applications in electronics and sensors.

The synthesis of (4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the piperazine ring through cyclization reactions and the subsequent introduction of the sulfonyl and methoxyphenyl groups. These steps are critical for ensuring the purity and stability of the final product.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Recent studies have focused on identifying the factors that influence its biodegradation, such as pH levels and microbial activity. These findings are crucial for developing strategies to minimize its environmental footprint during industrial production and use.

In conclusion, (4-Methoxyphenyl)[4-[[(1E)-2-phenylethenyl]sulfonyl]-1-piperazinyl]methanone is a versatile compound with significant potential in various fields. Its unique structure and reactivity make it a valuable tool for researchers in both academia and industry. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.